N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-(3-benzoyl-4-chlorophenyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C23H14ClNO4/c24-18-11-10-15(12-17(18)22(27)14-6-2-1-3-7-14)25-23(28)21-13-19(26)16-8-4-5-9-20(16)29-21/h1-13H,(H,25,28)
• InChI Key: QAHXTKOAUAQMGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)NC(=O)C3=CC(=O)C4=CC=CC=C4O3)Cl
• Molecular Formula: C23H14ClNO4
• Molecular Weight: 403.8 g/mol

Description

N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide, also known as BCA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. BCA belongs to the class of chromene derivatives and has been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has been extensively studied for its potential applications in drug development. Several studies have reported that N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has been reported to exhibit anti-microbial activity against Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide is not fully understood, but several studies have suggested that it acts by inhibiting the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of pro-inflammatory mediators. N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has also been reported to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have reported that N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in lipopolysaccharide-stimulated macrophages. N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. In vivo studies have reported that N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide exhibits anti-inflammatory and anti-cancer activity in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide in lab experiments include its relatively simple synthesis method, its wide range of biological activities, and its potential applications in drug development. However, there are also limitations to using N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide in lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide research. One potential area of research is the development of new derivatives of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide with improved solubility and bioavailability. Another area of research is the investigation of the potential applications of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide in the treatment of other diseases, such as neurodegenerative disorders. Furthermore, the mechanism of action of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide needs to be further elucidated to fully understand its biological activities.

Synthesis Methods

The synthesis of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide involves the reaction of 3-benzoyl-4-chlorophenol with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then treated with hydrazine hydrate to obtain the final compound, N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide. The synthesis of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has been reported in several studies, and the yield of the final product varies depending on the reaction conditions.